4-Amino-N-(4-methoxyphenyl)benzenesulfonamide
Overview
Scientific Research Applications
Anticancer Agent Development
One of the promising applications of 4-Amino-N-(4-methoxyphenyl)benzenesulfonamide is in the development of anticancer agents. Researchers have synthesized derivatives of this compound to target carbonic anhydrase IX (CA IX), a gene overexpressed in many solid tumors . Selective inhibition of CA IX can lead to the discovery of novel antiproliferative agents. For instance, certain derivatives have shown significant inhibitory effects against breast cancer cell lines, with selectivity ranges from 5.5 to 17.5 times compared to normal cell lines .
Antimicrobial Applications
The same derivatives that show promise as anticancer agents also exhibit antimicrobial properties. The inhibition of CA IX can affect the pH regulation in bacterial cells, leading to potential applications in combating microbial infections .
Apoptosis Induction
Some derivatives of 4-Amino-N-(4-methoxyphenyl)benzenesulfonamide have been found to induce apoptosis in cancer cell lines. For example, one derivative increased the annexin V-FITC percent by 22-fold compared to the control, indicating its potential to trigger programmed cell death in cancer cells .
Enzyme Inhibition
Beyond CA IX, these compounds can inhibit other enzymes, such as carbonic anhydrase II (CA II). This broadens the potential therapeutic applications, as enzyme inhibition can be a key strategy in treating various diseases .
Gene Expression Studies
The compound’s ability to affect gene expression makes it a valuable tool in scientific research. By understanding how it influences genes like CA IX, researchers can gain insights into the mechanisms of diseases and develop targeted therapies .
Diagnostic Imaging
Due to its specific interaction with enzymes overexpressed in tumors, 4-Amino-N-(4-methoxyphenyl)benzenesulfonamide derivatives could be used as contrast agents in diagnostic imaging, helping to identify and monitor the progression of cancers .
Drug Delivery Systems
The chemical structure of 4-Amino-N-(4-methoxyphenyl)benzenesulfonamide allows for modifications that can improve drug delivery. By attaching the compound to nanoparticles or other delivery vehicles, it can be directed more efficiently to the disease site .
Pharmacokinetic Research
The compound can also be used in pharmacokinetic studies to understand how drugs are absorbed, distributed, metabolized, and excreted in the body. This information is crucial for the development of new drugs and improving existing therapies .
properties
IUPAC Name |
4-amino-N-(4-methoxyphenyl)benzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O3S/c1-18-12-6-4-11(5-7-12)15-19(16,17)13-8-2-10(14)3-9-13/h2-9,15H,14H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PKCILPHWDZXVQT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50342144 |
Source
|
| Record name | 4-Amino-N-(4-methoxyphenyl)benzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50342144 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
19837-74-2 |
Source
|
| Record name | 4-Amino-N-(4-methoxyphenyl)benzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50342144 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-amino-N-(4-methoxyphenyl)benzene-1-sulfonamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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